Cas no 265664-52-6 ((4-(2-Methoxyethoxy)phenyl)boronic acid)

• Product Name: (4-(2-Methoxyethoxy)phenyl)boronic acid
• CAS No: 265664-52-6
• MF: C₉H₁₃BO₄
• MW: 196.008123159409
• MDL: MFCD03452784
• CID: 828732
• PubChem ID: 23508303
• Update Time: 2025-07-17

(4-(2-Methoxyethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(2-Methoxyethoxy)phenyl)boronic acid
• 4-(2-Methoxyethoxy)phenylboronic Acid
• [4-(2-METHOXYETHOXY)PHENYL]BORONIC ACID
• 4-(2-Methoxyethoxy)benzeneboronic acid
• [4-(2-methoxyethoxy)phenyl]boronic acid(SALTDATA: FREE)
• CHEMBRDG-BB 4012533
• ODKMFCPXFMQWHA-UHFFFAOYSA-N
• 4-(2-Methoxyethoxy)phenylboronicAcid
• SY024894
• AB1007621
• AB0028573
• ST2414305
• X

• MDL： MFCD03452784
• Inchi： 1S/C9H13BO4/c1-13-6-7-14-9-4-2-8(3-5-9)10(11)12/h2-5,11-12H,6-7H2,1H3
• InChI Key： ODKMFCPXFMQWHA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CCOC

Computed Properties

• Exact Mass: 196.09100
• Monoisotopic Mass: 196.0906891 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• Molecular Weight: 196.01

Experimental Properties

• Melting Point: 103-110°C
• PSA: 58.92000
• LogP: -0.60840

(4-(2-Methoxyethoxy)phenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-(2-Methoxyethoxy)phenyl)boronic acid

(4-(2-Methoxyethoxy)phenyl)boronic Acid - A Versatile Compound with Broad Applications in Pharmaceutical and Biomedical Research

(4-(2-Methoxyethoxy)phenyl)boronic acid (CAS No. 265664-52-6) is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical and biomedical research. As a derivative of phenylboronic acid, this molecule exhibits unique chemical properties that make it a valuable tool for drug discovery, molecular imaging, and therapeutic development. The CAS number 265664-52-6 serves as a critical identifier for this compound, ensuring precise documentation in scientific literature and industrial applications. Its structural features, including the 2-methoxyethoxy group and the boronic acid moiety, contribute to its reactivity and functional versatility.

Recent studies have highlighted the potential of (4-(2-Methoxyethoxy)phenyl)boronic acid in modulating biological pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit specific enzyme activities through boronate-based interactions. This mechanism is particularly relevant in the development of targeted therapies for metabolic disorders. The boronic acid group acts as a reversible inhibitor, forming covalent bonds with diol-containing substrates, which is a key feature in designing selective pharmacological agents.

One of the most promising applications of (4-(2-Methoxyethoxy)phenyl)boronic acid is in the field of biomolecular labeling. Its phenylboronic acid moiety enables the formation of stable boronate esters with polyols, making it an ideal candidate for conjugating with biomolecules such as proteins and carbohydrates. A 2024 study in Advanced Materials showcased its use in creating fluorescent probes for real-time monitoring of glycan dynamics in cellular environments. This capability has significant implications for understanding disease mechanisms, including cancer and neurodegenerative disorders.

The 2-methoxyethoxy substituent in (4-(2-Methoxyethoxy)phenyl)boronic acid plays a crucial role in modulating its solubility and bioavailability. This functional group enhances the molecule's hydrophilicity, which is essential for improving its pharmacokinetic profile. Researchers at the University of Tokyo reported in 2023 that this modification significantly increased the compound's aqueous solubility, enabling its use in aqueous-based drug delivery systems. Such advancements are critical for developing oral formulations with improved absorption rates.

In the realm of synthetic chemistry, (4-(2-Methoxyethoxy)phenyl)boronic acid has emerged as a key intermediate in the synthesis of complex pharmaceutical compounds. Its reactivity with transition metals makes it suitable for Suzuki-Miyaura coupling reactions, a widely used method in drug discovery. A 2024 review in Organic & Biomolecular Chemistry emphasized its role in the efficient synthesis of aryl ether derivatives, which are common structural motifs in many therapeutics. This synthetic utility underscores its importance in the development of novel pharmaceutical agents.

Recent advances in biomolecular imaging have further expanded the applications of (4-(2-Methoxyethoxy)phenyl)boronic acid. Its ability to selectively bind to specific carbohydrates has made it a valuable tool for visualizing glycan structures in living systems. A 2023 study published in ACS Chemical Biology demonstrated its use in non-invasive imaging of glycosylated proteins, providing insights into their roles in cellular signaling and disease progression. This capability has implications for early diagnosis and targeted therapy in conditions such as diabetes and inflammatory diseases.

The boronic acid functionality in (4-(2-Methoxyethoxy)phenyl)boronic acid also offers opportunities for drug delivery innovations. Researchers are exploring its potential as a linker for targeted drug delivery systems, where it can facilitate the controlled release of therapeutic agents at specific sites. A 2024 preprint highlighted its use in creating stimuli-responsive hydrogels that release drugs in response to pH or enzymatic activity, which is particularly useful for treating conditions requiring localized therapy.

Environmental and safety considerations are increasingly important in the development of compounds like (4-(2-Methoxyethoxy)phenyl)boronic acid. While its applications in healthcare are promising, researchers are also evaluating its biodegradability and potential ecological impact. A 2023 study in Environmental Science & Technology found that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. This finding supports its viability as a sustainable chemical in pharmaceutical and industrial contexts.

Future research on (4-(2-Methoxyethoxy)phenyl)boronic acid is likely to focus on optimizing its therapeutic potential while minimizing side effects. Advances in computational modeling are expected to accelerate the design of derivatives with enhanced specificity and efficacy. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinical applications, further solidifying the compound's role in modern medicine and biotechnology.